Ethyl 7-amino-1H-indole-2-carboxylate

• IUPAC Name: ethyl 7-amino-1H-indole-2-carboxylate
• InChI: InChI=1S/C11H12N2O2/c1-2-15-11(14)9-6-7-4-3-5-8(12)10(7)13-9/h3-6,13H,2,12H2,1H3
• InChI Key: CNBYMDSUCXNDIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)C(=CC=C2)N
• Molecular Formula: C11H12N2O2
• DSSTOX Substance ID: DTXSID101229890
• Molecular Weight: 204.22 g/mol
• CAS No.: 71056-61-6

Description

Ethyl 7-amino-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Diversified Compounds

Ethyl 7-amino-1H-indole-2-carboxylate is utilized in various synthetic processes. It plays a role in a three-component reaction involving acid chlorides, terminal alkynes, and ethyl 2-amino-1H-indole-3-carboxylates, leading to the synthesis of pyrimido[1,2-a]indoles (Gupta et al., 2011). This reaction is characterized by its sequential Sonogashira and [3+3] cyclocondensation reactions.

Development of New Synthetic Strategies

Ethyl pyrrole-2-carboxylate, an analog, has been used to develop new strategies for indole synthesis. This process involves reacting with various agents like succinic anhydride or acyl chlorides to produce key intermediates for further synthesis of indoles (Tani et al., 1996).

Acylation Studies

Ethyl indole-2-carboxylate undergoes Friedel-Crafts acylation, yielding ethyl 3-acylindole-2-carboxylates. The reaction conditions significantly affect the yield and selectivity of the products (Murakami et al., 1988).

Pharmaceutical Applications

Compounds synthesized from this compound derivatives have been explored for their pharmacological properties. For instance, ethyl 7-amino-3-benzoylindolizine-1-carboxylate derivatives exhibit antioxidant and antibacterial activities, highlighting their potential in medical applications (Uppar et al., 2020).

Anti-inflammatory and Antiviral Research

There is ongoing research into the anti-inflammatory and antiviral properties of derivatives of this compound. Compounds like ethyl 5-hydroxyindole-3-carboxylates have shown significant anti-HBV (Hepatitis B Virus) activities in vitro, contributing to the development of potential antiviral medications (Zhao et al., 2006).

Mechanism of Action

Target of Action

Ethyl 7-amino-1H-indole-2-carboxylate, like many indole derivatives, is known to bind with high affinity to multiple receptors .

Mode of Action

Indole derivatives are known to interact with their targets, causing various biological effects such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The specific interactions and resulting changes would depend on the particular target and the biochemical context.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may interact with multiple biochemical pathways

Result of Action

Given the broad range of biological activities associated with indole derivatives, it can be inferred that this compound may have diverse molecular and cellular effects .

Safety and Hazards

Ethyl 7-amino-1H-indole-2-carboxylate is a chemical compound that should be handled with care. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. which created interest among researchers to synthesize a variety of indole derivatives. It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds.

Biochemical Analysis

Biochemical Properties

Indole derivatives are known to interact with multiple receptors, which can be helpful in developing new useful derivatives .

Cellular Effects

Indole derivatives have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Molecular Mechanism

Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Synthesis routes and methods

Procedure details

Platinum(IV) oxide (0.024 g, 0.107 mmol) was added to a suspension of ethyl 7-nitro-1H-indole-2-carboxylate (0.10 g, 0.30 mmol) in ethanol (20 mL) in a Fisher-Porter vessel. The mixture was evacuated and flushed with nitrogen three times, flushed with hydrogen (60 psi) and evacuated three times, then filled with hydrogen (60 psi). After 30 min, the reaction mixture was filtered through celite. The filtrate was concentrated and the residue was purified by column chromatography (hexane/EtOAc) to give the title compound (0.324 g, 74%) as a yellow solid. 1H NMR (400 MHz, CDCl3): δ ppm 9.60 (s, 1H), 7.22 (d, 1H), 7.19 (d, 1H), 6.94-7.03 (m, 1H), 6.66 (d, 1H), 4.43 (q, 2H), 1.44 (t, 3H). MS: m/z 205 (M+1).